N-(3,4-dichlorophenyl)-2-[4-(2-furylmethyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[4-(furan-2-ylmethyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H19Cl2N3O2/c18-15-4-3-13(10-16(15)19)20-17(23)12-22-7-5-21(6-8-22)11-14-2-1-9-24-14/h1-4,9-10H,5-8,11-12H2,(H,20,23)
• InChI Key: XYKOHXITKFDRGA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H19Cl2N3O2
• Molecular Weight: 368.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-[4-(2-furylmethyl)-1-piperazinyl]acetamide, commonly known as DCFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

DCF is a potent antagonist of the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. By blocking the dopamine D2 receptor, DCFP can modulate dopamine neurotransmission, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that DCFP can modulate various neurotransmitter systems, including dopamine, serotonin, and noradrenaline, leading to its therapeutic effects. DCFP has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and maintenance of neurons.

Advantages and Limitations for Lab Experiments

DCF is a potent and selective dopamine D2 receptor antagonist, making it a valuable tool for studying the role of dopamine neurotransmission in various physiological and pathological conditions. However, DCFP has limited solubility in water, which can pose challenges in its use in in vitro and in vivo experiments.

Future Directions

Future research on DCFP should focus on its potential applications in the treatment of psychiatric disorders, including schizophrenia and depression. Studies should also investigate the molecular mechanisms underlying the therapeutic effects of DCFP, including its effects on neurotransmitter systems and neurotrophic factors. Additionally, studies should explore the potential of DCFP as a tool for studying the role of dopamine neurotransmission in various physiological and pathological conditions.

Synthesis Methods

DCF is synthesized by reacting 3,4-dichloroaniline with 2-furylacetonitrile in the presence of sodium hydride and N,N-dimethylformamide. The resulting intermediate is then reacted with piperazine in the presence of acetic anhydride to yield DCFP.

Scientific Research Applications

DCF has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neurobiology. Studies have shown that DCFP has potent antipsychotic and antidepressant effects, making it a promising candidate for the treatment of psychiatric disorders such as schizophrenia and depression.